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Compound of Interest

Compound Name: Okadaic acid sodium

Cat. No.: B560422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of Okadaic Acid (OA) and its

principal derivatives, including Dinophysistoxin-1 (DTX-1) and Dinophysistoxin-2 (DTX-2). The

information presented is supported by experimental data from peer-reviewed studies, offering a

comprehensive resource for researchers in toxicology, pharmacology, and drug development.

Okadaic acid and its analogs are potent marine biotoxins known to cause Diarrhetic Shellfish

Poisoning (DSP).[1][2][3] Their primary mechanism of action involves the inhibition of

serine/threonine protein phosphatases, particularly Protein Phosphatase 2A (PP2A) and, to a

lesser extent, Protein Phosphatase 1 (PP1).[3][4][5] This inhibition leads to the

hyperphosphorylation of numerous cellular proteins, disrupting a wide array of cellular

processes and leading to cytotoxic, neurotoxic, and immunotoxic effects.[2][3][6][7]

Quantitative Toxicity Data
The following tables summarize the key toxicity values for Okadaic acid and its derivatives from

various in vivo and in vitro studies.
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Toxin
Administrat
ion Route

Species
LD50
(µg/kg)

95%
Confidence
Interval

Reference

Okadaic Acid

(OA)
Oral Mouse 1069 Not Reported [1][8]

Dinophysisto

xin-1 (DTX-1)
Oral Mouse 897 Not Reported [1][8]

Okadaic Acid

(OA)
Oral Mouse 760 Not Reported [9]

Dinophysisto

xin-1 (DTX-1)
Oral Mouse 487 Not Reported [9]

Dinophysisto

xin-2 (DTX-2)
Oral Mouse 2262 Not Reported [9]

Okadaic Acid

(OA)

Intraperitonea

l
Mouse 185.6 161.2–209.6 [10]

Dinophysisto

xin-1 (DTX-1)

Intraperitonea

l
Mouse 150.4 130.1–171.2 [11][10]

Okadaic Acid

(OA)

Intraperitonea

l
Mouse 192 - 225 Not Reported [12][13]
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Toxin Cell Line Assay IC50 (nM)
Exposure
Time

Reference

Okadaic Acid

(OA)
Caco-2

Neutral Red

Uptake
49 24h [14]

Dinophysisto

xin-1 (DTX-1)
Caco-2

Neutral Red

Uptake

Not Reported

(Effective at

10-30 nM)

24h [14]

Dinophysisto

xin-2 (DTX-2)
Caco-2

Neutral Red

Uptake
106 24h [14]

Okadaic Acid

(OA)
HT29-MTX

Neutral Red

Uptake
75 24h [14]

Dinophysisto

xin-2 (DTX-2)
HT29-MTX

Neutral Red

Uptake
213 24h [14]

Okadaic Acid

(OA)
Neuro-2a Cell Viability 21.6 Not Reported [15]

Dinophysisto

xin-1 (DTX-1)
Neuro-2a Cell Viability 14.1 Not Reported [15]

Dinophysisto

xin-2 (DTX-2)
Neuro-2a Cell Viability 41.0 Not Reported [15]

Okadaic Acid

(OA)

CCD 841

CoN
MTT 54.4 12h [4]

Dinophysisto

xin-1 (DTX-1)

CCD 841

CoN
MTT 43.5 12h [4]

Dinophysisto

xin-2 (DTX-2)

CCD 841

CoN
MTT 81.2 12h [4]

Okadaic Acid

(OA)
Sw480 MTT 89.1 12h [4]

Dinophysisto

xin-1 (DTX-1)
Sw480 MTT 113.8 12h [4]
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Dinophysisto

xin-2 (DTX-2)
Sw480 MTT 187.2 12h [4]

Okadaic Acid

(OA)
Sw620 MTT 137.8 12h [4]

Dinophysisto

xin-1 (DTX-1)
Sw620 MTT 192.9 12h [4]

Dinophysisto

xin-2 (DTX-2)
Sw620 MTT 202.9 12h [4]

Okadaic Acid

(OA)
U-937 Not Specified 100 Not Reported [6][16]

Calyculin A

HL60,

HL60/ADR,

K562

Not Specified
More potent

than OA
Not Reported [17]

Protein Phosphatase 2A (PP2A) Inhibition Data (IC50
Values)

Toxin Enzyme Source IC50 (nM) Reference

Okadaic Acid (OA)
Recombinant Human

PP2A
0.095 [18]

Dinophysistoxin-1

(DTX-1)

Recombinant Human

PP2A
0.104 [18]

Okadaic Acid (OA) Not Specified 0.1 - 0.3 [5]

Dinophysistoxin-1

(DTX-1)
Not Specified ~0.9 (relative to OA) [7]

Dinophysistoxin-2

(DTX-2)
Not Specified ~0.6 (relative to OA) [7]

Calyculin A
Catalytic Subunit of

Type-2A Phosphatase
0.5 - 1 [19]
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways affected by Okadaic acid and its

derivatives, as well as generalized workflows for common experimental protocols used in their

toxicological assessment.
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Caption: Okadaic Acid Signaling Pathway
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Preparation Exposure Assay Analysis

1. Seed cells in
96-well plate

2. Prepare serial dilutions
of toxins

3. Treat cells with toxins
and incubate (e.g., 24h) 4. Add MTT reagent 5. Incubate (e.g., 2-4h) 6. Solubilize formazan

crystals (e.g., with DMSO)
7. Measure absorbance

(e.g., 570 nm) 8. Calculate IC50 values
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Start

1. Prepare toxin standards,
recombinant PP2A, and
pNPP substrate solution

2. Mix PP2A with varying
concentrations of toxin

in a 96-well plate

3. Pre-incubate to allow
toxin-enzyme binding

4. Add pNPP substrate to
initiate the reaction

5. Incubate at a controlled
temperature (e.g., 37°C)

6. Stop the reaction
(e.g., with NaOH)

7. Measure absorbance at 405 nm
(p-nitrophenol production)

8. Calculate % inhibition and
determine IC50 value

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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